4-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)piperidine 4-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)piperidine
Brand Name: Vulcanchem
CAS No.: 1443289-73-3
VCID: VC2891239
InChI: InChI=1S/C13H21N3O/c1-5-14-6-2-11(1)12-9-15-16(10-12)13-3-7-17-8-4-13/h9-11,13-14H,1-8H2
SMILES: C1CNCCC1C2=CN(N=C2)C3CCOCC3
Molecular Formula: C13H21N3O
Molecular Weight: 235.33 g/mol

4-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)piperidine

CAS No.: 1443289-73-3

Cat. No.: VC2891239

Molecular Formula: C13H21N3O

Molecular Weight: 235.33 g/mol

* For research use only. Not for human or veterinary use.

4-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)piperidine - 1443289-73-3

Specification

CAS No. 1443289-73-3
Molecular Formula C13H21N3O
Molecular Weight 235.33 g/mol
IUPAC Name 4-[1-(oxan-4-yl)pyrazol-4-yl]piperidine
Standard InChI InChI=1S/C13H21N3O/c1-5-14-6-2-11(1)12-9-15-16(10-12)13-3-7-17-8-4-13/h9-11,13-14H,1-8H2
Standard InChI Key OSCYBBBPSLAXBX-UHFFFAOYSA-N
SMILES C1CNCCC1C2=CN(N=C2)C3CCOCC3
Canonical SMILES C1CNCCC1C2=CN(N=C2)C3CCOCC3

Introduction

4-(1-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)piperidine is a complex organic compound featuring a piperidine ring linked to a pyrazole moiety, which itself is attached to a tetrahydropyran group. This compound is of interest in various fields, including medicinal chemistry and organic synthesis.

Synonyms and Identifiers

  • Synonyms: 4-(1-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)piperidine, 4-[1-(oxan-4-yl)pyrazol-4-yl]piperidine

  • PubChem CID: 97181401

Synthesis and Preparation

The synthesis of 4-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)piperidine involves multiple steps, often starting with the formation of the pyrazole ring followed by the introduction of the tetrahydropyran and piperidine moieties. Specific catalysts and solvents are used to optimize yield and purity.

Chemical Reactions

This compound can undergo various chemical reactions, including:

  • Oxidation: Introduces oxygen-containing functional groups.

  • Reduction: Removes oxygen-containing groups or introduces hydrogen atoms.

  • Substitution: Replaces one functional group with another.

Common reagents include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride.

Biological Activity

4-(1-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)piperidine is of interest in medicinal chemistry due to its potential biological activities. It may interact with specific molecular targets, modulating biological pathways.

Chemical Applications

  • Building Block: Used in the synthesis of more complex molecules.

  • Enzyme Studies: Can be used to study enzyme interactions and metabolic pathways.

Comparison with Similar Compounds

CompoundMolecular FormulaMolecular WeightCAS Number
4-(1-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)piperidineC13H21N3O235.33 g/mol1443289-73-3
1-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-amineC8H13N3O167.21 g/mol1190380-49-4
N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)pivalamideC18H28N4O2Not specified1706212-23-8

Each of these compounds has unique structural features and applications, with 4-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)piperidine being particularly noted for its potential in biological studies.

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